Cas no 69189-26-0 (6-amino-2-methyl-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 6-amino-2-methyl-2,3-dihydro-1H-isoindol-1-one
• CAS No: 69189-26-0
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD13178503
• CID: 1069568
• PubChem ID: 12496565
• Update Time: 2025-05-24

6-amino-2-methyl-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2,3-dihydro-2-methyl-1H-Isoindol-1-one
• 6-Amino-2-methylisoindolin-1-one
• 6-amino-2-methyl-2,3-dihydro-1H-isoindol-1-one
• FT-0684611
• 1H-ISOINDOL-1-ONE, 6-AMINO-2,3-DIHYDRO-2-METHYL-
• 69189-26-0
• AMY36318
• DTXSID70500406
• 6-amino-2-methyl-3H-isoindol-1-one
• 6-amino-2-methyl-isoindolin-1-one
• CDYSDJOORITTLL-UHFFFAOYSA-N
• Z1255466676
• 6-Amino-2-methyl-1-isoindolinone
• CS-0050345
• A836379
• AS-33226
• SCHEMBL5307734
• J-518216
• EN300-316563
• MFCD13178503
• PB22663
• AKOS014320777
• DB-023370

• MDL： MFCD13178503
• Inchi： 1S/C9H10N2O/c1-11-5-6-2-3-7(10)4-8(6)9(11)12/h2-4H,5,10H2,1H3
• InChI Key： CDYSDJOORITTLL-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2CN1C)N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.3Ų

Additional information on 6-amino-2-methyl-2,3-dihydro-1H-isoindol-1-one

6-Amino-2-Methyl-2,3-Dihydro-1H-Isoindol-1-One (CAS No. 69189-26-0): A Comprehensive Overview

6-Amino-2-Methyl-2,3-Dihydro-1H-Isoindol-1-One, also known by its CAS registry number 69189-26-0, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of isoindoles, which are heterocyclic aromatic compounds with a wide range of applications. The structure of 6-amino-2-methyl-2,3-dihydro-1H-isoindol-1-one features a fused bicyclic system with an amino group at the sixth position and a methyl group at the second position, contributing to its unique chemical properties.

Recent studies have highlighted the potential of 6-amino derivatives in drug discovery, particularly in the development of anti-cancer agents. Researchers have explored the ability of this compound to inhibit specific kinases involved in tumor growth and metastasis. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 6-amino substituents on isoindole frameworks can significantly enhance the binding affinity to target proteins, making them promising candidates for therapeutic interventions.

In addition to its pharmacological applications, CAS No. 69189-26-0 has been investigated for its role in materials science. The compound's ability to form stable coordination complexes has led to its use in the synthesis of novel metallopolymers. A groundbreaking study in *Advanced Materials* reported that incorporating 6-amino groups into polymer backbones can improve their mechanical strength and thermal stability, opening new avenues for advanced material design.

The synthesis of 6-amino-2-methyl-2,3-dihydro-1H-isoindol-1-one typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have streamlined its production, reducing costs and improving yields. For example, the use of palladium-catalyzed cross-coupling reactions has enabled more efficient construction of the isoindole core, as detailed in a 2023 paper in *Nature Communications*.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure of CAS No. 69189-26-0. These methods provide high-resolution data that aids in identifying impurities and ensuring product purity—a critical factor for both pharmaceutical and industrial applications.

Looking ahead, the future of 6-amino isoindole derivatives seems bright. Collaborative research efforts between academia and industry are expected to unlock new functionalities for this compound. Potential areas of exploration include its application as a building block for advanced organic electronics and its role in developing next-generation antibiotics targeting multidrug-resistant pathogens.

In conclusion, CAS No. 69189-26-0, or 6-amino isoindolone, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a valuable chemical entity with immense potential for future innovations.